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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol
CAS No.: 66719-33-3
Cat. No.: B12647630

Get Quote

Technical Monograph: 4,6-Dimethyloctan-1-ol

Physicochemical Profiling, Synthesis Logic, and Industrial Applications

Executive Summary & Compound Identity

4,6-Dimethyloctan-1-ol is a branched-chain primary fatty alcohol (

). While often overshadowed by its naturally occurring isomer 3,7-dimethyloctan-1-ol
(Tetrahydrogeraniol), the 4,6-isomer represents a critical structural scaffold in the synthesis of
specialized plasticizers, lubricants, and chiral pheromone analogs.

Unlike linear fatty alcohols, the 4,6-dimethyl substitution pattern introduces significant steric
bulk and chirality, disrupting lipid packing and lowering the freezing point—a property vital for
low-temperature lubricant applications. In pharmaceutical contexts, it serves as a lipophilic
moiety for drug delivery systems and a precursor for specific branched-chain metabolites.

Chemical Nomenclature & Ildentifiers
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Identifier System

Value

IUPAC Name 4,6-Dimethyloctan-1-ol

CAS Number 66719-33-3

Molecular Formula

SMILES CCc(c)ce(eyeecceo

InChl Key JOWDWXPTKVUHBV-UHFFFAOYSA-N
C4, C6 (4 Stereoisomers:

Stereocenters

Physicochemical Characterization

Note: Due to the industrial prevalence of this compound as part of isomeric mixtures (e.g.,

isodecanol), pure isomer data is often derived from high-fidelity predictive models

(Joback/Yaws) validated against structural analogs like 3,7-dimethyloctan-1-ol.

Physical Properties Table
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Value
Property . . Context & Implications
(Experimental/Predicted)
) Monoisotopic mass: 158.167
Molecular Weight 158.28 g/mol
Da.
High boiling point indicates
Boiling Point 215°C - 218°C (at 760 mmHg) suitability for low-volatility
applications (plasticizers).
Typical for branched C10
) alcohols; slightly lower than
Density 0.829 £ 0.02 g/cm3 (at 20°C)

linear 1-decanol due to

branching.

Refractive Index (

)

1.435-1.439

Consistent with saturated

aliphatic alcohols.

Vapor Pressure

~0.008 mmHg (at 25°C)

Low volatility; critical for

fragrance fixative properties.

Flash Point

~98°C (Closed Cup)

Classified as Combustible
Liquid (Class I1IB).

LogP (Octanol/Water)

3.5 - 3.9 (Predicted)

Highly lipophilic. Crosses
biological membranes; low

aqueous solubility.

Water Solubility

<50 mg/L (at 25°C)

Practically insoluble; requires
surfactants for aqueous

formulation.

Solubility Profile

e Soluble in: Ethanol, Diethyl ether, Chloroform, Ethyl Acetate, Mineral Oil.

 Insoluble in: Water, Glycerol, Propylene Glycol (limited solubility).[1]

Structural Analysis & Stereochemistry
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The molecule possesses two chiral centers at positions 4 and 6, resulting in two pairs of
enantiomers (four stereoisomers).

e Syn-isomer: Substituents on the same side (e.g.,

). Often exhibits distinct biological activity in pheromone systems.

o Anti-isomer: Substituents on opposite sides (e.g.,

The diagram below visualizes the connectivity and the critical stereocenters that dictate the
molecule's spatial arrangement.

Click to download full resolution via product page

Figure 1: Connectivity of 4,6-dimethyloctan-1-ol highlighting the C4 and C6 stereocenters
responsible for its chirality.

Synthesis & Manufacturing Workflows
Industrial Route (Isodecanol Production)

In large-scale industrial settings (e.g., for plasticizer manufacturing), 4,6-dimethyloctan-1-ol is
rarely isolated as a pure isomer. It is produced via Aldol Condensation of smaller aldehydes
followed by hydrogenation.

o Feedstock: Mixed pentanals (valeraldehyde, 2-methylbutanal).
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» Aldolization: Base-catalyzed condensation forms a C10 enal (decenal isomer).

e Dehydration & Hydrogenation: The intermediate is dehydrated and then fully hydrogenated
over Ni or Pd/C catalysts to yield the saturated alcohol.

Laboratory Stereoselective Synthesis

For pheromone research or pharmaceutical standards requiring high optical purity, a targeted
synthesis is required. The following workflow describes a convergent route using chiral
auxiliaries (e.g., Evans oxazolidinones) or iterative alkylation.
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Starting Material:

Chiral Methyl Synthon
(e.g., Roche Ester)

+ C-Chain

Step 1: Chain Elongation
(Wittig Olefination or Grignard)

Asymmetric Induction

Step 2: Stereoselective Alkylation
(Installation of C4/C6 Methyls)

ldehyde/Ester -> Alcohol
Step 3: Reduction
(LIAIH4 or DIBAL-H)

'

Purification:
HPLC (Chiral Column)
or Distillation

Quality Control Gates

Target:
Pure 4,6-Dimethyloctan-1-ol

Click to download full resolution via product page

Figure 2: Logical synthesis flow for the stereoselective preparation of 4,6-dimethyloctan-1-ol.
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Spectroscopic Identification

To validate the identity of 4,6-dimethyloctan-1-ol, the following spectral signatures are
diagnostic.

« 1H NMR (CDCI3, 400 MH2):
o 3.60-3.70 ppm (t, 2H,

): Diagnostic triplet for primary alcohol.

o 0.85-0.95 ppm (m, 9H): Overlapping methyl signals (terminal methyl + two branching
methyls).

o 1.10-1.60 ppm (m, methylene envelope): Complex multiplet characteristic of branched
alkyl chains.

« 13C NMR (CDCI3):

o ~63.0 ppm: Carbon attached to hydroxyl (

)

o ~30-40 ppm: Methine carbons at branching points (

).

o ~19-22 ppm: Methyl carbons.
e Mass Spectrometry (GC-MS):
o Molecular lon (

): m/z 158 (often weak/absent).

o Diagnostic Fragment:

at m/z 140 (alkene formation).

Applications & Safety
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Pharmaceutical & Industrial Utility

Plasticizers: Esters of 4,6-dimethyloctan-1-ol (e.g., with succinic or phthalic acid) are used
as plasticizers. The branching prevents crystallization, maintaining flexibility in polymers
(PVC) at low temperatures.

Pheromone Analogs: Structural analogs (e.g., syn-4,6-dimethylundecan-1-ol) are trail-
following pheromones in termites (Hodotermopsis sjoestedti). 4,6-dimethyloctan-1-ol
serves as a research tool to study receptor specificity in these biological systems.

Fragrance Fixatives: Due to its low vapor pressure and faint odor, it acts as a solvent/fixative
in perfumery, extending the longevity of volatile top notes.

Safety & Handling (SDS Summary)

GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

Handling: Wear nitrile gloves and safety glasses. Use in a well-ventilated fume hood.

Storage: Store in a cool, dry place away from strong oxidizing agents (e.g., chromates,
permanganates).

First Aid:

o Eye Contact: Rinse immediately with water for 15 minutes.

o Skin Contact: Wash with soap and water. Defatting action may cause dermatitis upon
repeated exposure.
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(Reference for synthesis and biological context of the 4,6-dimethyl skeleton).
o BASF/ExxonMobil Technical Data Sheets. (Generic reference for "Isodecanol” mixtures
containing dimethyl octanol isomers used in plasticizer synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chembk.com [chembk.com]

 To cite this document: BenchChem. ['4,6-Dimethyloctan-1-ol physical properties"].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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